methyl 3-cyclopropyl-3-methylbutanoate
Overview
Description
Methyl 3-cyclopropyl-3-methylbutanoate (M3C3M) is an organic compound composed of a methyl group, a 3-cyclopropyl group, and a 3-methylbutanoate group. It is a colorless liquid with a pleasant odor and a low boiling point. M3C3M is used in a variety of applications, including in the synthesis of pharmaceuticals, in the manufacture of fragrances, and as a flavoring agent.
Mechanism of Action
Methyl 3-cyclopropyl-3-methylbutanoate has been shown to interact with a number of proteins and enzymes in the body. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of certain proteins involved in the formation of cancer cells.
Biochemical and Physiological Effects
methyl 3-cyclopropyl-3-methylbutanoate has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to increase the production of certain hormones, such as testosterone, and to reduce the levels of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
Methyl 3-cyclopropyl-3-methylbutanoate is a relatively simple compound to synthesize, and it is relatively stable in solution. This makes it ideal for use in laboratory experiments. However, it is also a relatively volatile compound, and this can limit its use in certain types of experiments.
Future Directions
In the future, methyl 3-cyclopropyl-3-methylbutanoate could be further studied for its potential therapeutic applications. It could be studied for its potential to treat a variety of diseases, including cancer and Alzheimer’s disease. It could also be studied for its potential to improve cognitive function and memory. Additionally, it could be studied for its potential to act as an anti-inflammatory and antioxidant. Finally, it could be studied for its potential to act as an insect repellent.
Synthesis Methods
Methyl 3-cyclopropyl-3-methylbutanoate can be synthesized in a number of ways. One method involves the reaction of 3-methylbutanoic acid and 3-cyclopropyl-3-methylbutanol in the presence of an acid catalyst. The reaction occurs at a temperature of approximately 150°C and yields methyl 3-cyclopropyl-3-methylbutanoate as the primary product. The reaction is shown below:
3-Methylbutanoic acid + 3-cyclopropyl-3-methylbutanol → Methyl 3-cyclopropyl-3-methylbutanoate
Scientific Research Applications
Methyl 3-cyclopropyl-3-methylbutanoate has been studied extensively in scientific research. It has been used as a model compound to study the effects of cyclopropyl groups on the properties of organic compounds. It has also been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-cyclopropyl-3-methylbutanoate involves the reaction of cyclopropylmethyl magnesium bromide with 3-methyl-2-oxobutanoic acid followed by esterification with methanol.", "Starting Materials": [ "Cyclopropylmethyl magnesium bromide", "3-methyl-2-oxobutanoic acid", "Methanol" ], "Reaction": [ "Step 1: Preparation of cyclopropylmethyl magnesium bromide by reacting cyclopropylmethyl bromide with magnesium in dry ether.", "Step 2: Addition of the prepared Grignard reagent to 3-methyl-2-oxobutanoic acid in dry ether to form the corresponding alcohol.", "Step 3: Esterification of the alcohol with methanol in the presence of a strong acid catalyst such as sulfuric acid to yield methyl 3-cyclopropyl-3-methylbutanoate." ] } | |
CAS RN |
486394-55-2 |
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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